1,1'-(9H-carbazole-2,7-diyl)diethanone

• Molecular Formula: C16H13NO2
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 1-(7-acetyl-9H-carbazol-2-yl)ethanone
• InChI: InChI=1S/C16H13NO2/c1-9(18)11-3-5-13-14-6-4-12(10(2)19)8-16(14)17-15(13)7-11/h3-8,17H,1-2H3
• InChI Key: SQUIQGVJHNIORQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)C3=C(N2)C=C(C=C3)C(=O)C

Description

1,1'-(9H-carbazole-2,7-diyl)diethanone is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The mixture of triphenylphosphine (3.47 g, 13.24 mmol) and 1,1′-(2-nitro-[1,1′-biphenyl]-4,4′-diyl)diethanone (1.5 g, 5.30 mmol) in 1,2-dichlorobenzene (o-DCB) (15.90 mL) was heated at 180° C. under microwave irradiation for 1 h. The reaction mixture was cooled and poured in to the hexane (50 mL). Most of the impurities were removed by precipitation from hexane. The compound was further purified on silica gel ((0-100% EtOAc/Hexane). Fractions were concentrated to give the title compound as a yellow solid.